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Compound of Interest

Compound Name: Basic Red 13

Cat. No.: B1666102 Get Quote

Technical Support Center: Basic Red 13
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for dissolving and storing Basic Red 13 powder.

Frequently Asked Questions (FAQs)
Q1: What is Basic Red 13, and is it different from Disperse Red 13?

A1: Yes, they are different compounds and it is critical to distinguish between them. Basic Red
13 (C.I. 48015) is a methine dye with moderate water solubility.[1] Disperse Red 13 (C.I.

11115) is a monoazo dye that is insoluble in water but soluble in several organic solvents.[2][3]

Always verify the CAS number to ensure you are using the correct substance for your

experiment.

Q2: What is the best solvent for dissolving Basic Red 13 (C.I. 48015) powder?

A2: Basic Red 13 has a water solubility of 14 g/L, and the temperature has a minimal effect on

this.[1] For most applications, deionized or distilled water is the recommended solvent. The

resulting solution will be pink.[1]

Q3: I'm seeing particles in my solution that won't dissolve. What should I do?

A3: Difficulty in dissolving dye powders can occur. First, ensure you are "pasting" the dye by

adding a small amount of solvent to the powder and mixing it into a smooth slurry before
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adding the rest of the solvent.[4] For particularly stubborn batches, using lukewarm water or

preparing a urea-water solution can improve solubility.[4][5] Straining the final solution through

a fine filter, like a nylon stocking, can remove any remaining particulates.[4]

Q4: How should I store the Basic Red 13 powder?

A4: Basic Red 13 powder should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[6][7] Protect it from direct sunlight and other sources of UV radiation, as light

exposure can cause the dye to fade or undergo chemical changes.[7]

Q5: What are the best practices for storing prepared Basic Red 13 solutions?

A5: Aqueous solutions of Basic Red 13 should be stored in a cool, dark place to prevent

degradation. Light exposure can be a significant factor in the degradation of organic dyes.[7][8]

It is recommended to prepare fresh solutions for critical experiments. The dye solution should

not be boiled.[1]

Q6: My prepared Basic Red 13 solution has faded or changed color. What could be the

cause?

A6: Color fading is likely due to degradation of the dye molecule. This can be caused by

exposure to UV light or elevated temperatures.[7] Red organic dyes can be particularly

susceptible to UV damage.[8] Additionally, interaction with strong oxidizing or reducing agents

in your experimental system could also lead to discoloration. In sulfuric acid, Basic Red 13
appears yellow, and upon dilution, it turns red-orange.[1]

Q7: What are the essential safety precautions when handling Basic Red 13 powder?

A7: When handling Basic Red 13 powder, always work in a well-ventilated area and wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a dust respirator to prevent inhalation.[6][9] Avoid creating dust.[6] In case of skin

contact, wash thoroughly with soap and water.[9] If eye contact occurs, flush with water for at

least 15 minutes.[9] Refer to the Safety Data Sheet (SDS) for complete safety information.[7]

Quantitative Data Summary
Table 1: Comparison of Basic Red 13 and Disperse Red 13
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Property Basic Red 13 Disperse Red 13

C.I. Name C.I. 48015[1] C.I. 11115[3]

CAS Number 3648-36-0[1] 3180-81-2[3]

Molecular Formula C₂₂H₂₆Cl₂N₂[1] C₁₆H₁₇ClN₄O₃[3]

Molecular Weight 389.36 g/mol [1] 348.78 g/mol [3]

Appearance Gray Powder[1] Dark Red Powder[3]

Water Solubility 14 g/L[1] Insoluble[2]

Organic Solvents No data available
Soluble in ethanol, acetone,

benzene.[2][3]

Table 2: Recommended Storage Conditions for Basic Red 13 Powder

Condition Recommendation Rationale

Temperature Cool[6][7]
Prevents thermal degradation.

[7]

Humidity Dry[6][7]
Prevents clumping and loss of

efficacy.[7]

Light
Protected from direct

sunlight/UV[7]

Prevents photolytic

degradation and fading.[7][8]

Container Tightly sealed/closed[6]
Protects from moisture and

contamination.

Atmosphere Well-ventilated area[6][10]
Ensures safe handling

environment.

Experimental Protocols
Protocol 1: Standard Dissolution of Basic Red 13 Powder
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This protocol outlines the standard procedure for preparing an aqueous solution of Basic Red
13.

Preparation: Put on appropriate PPE (gloves, safety goggles, lab coat). Perform all work in a

chemical fume hood or well-ventilated area.

Weighing: Accurately weigh the desired amount of Basic Red 13 powder using an analytical

balance.

Pasting the Dye: Place the powder in a clean glass beaker. Add a small volume of lukewarm

(30-35°C) deionized water, just enough to create a thick slurry. Use a glass stirring rod to

gently grind and mix the powder until a smooth, uniform paste is formed with no visible

lumps. This step is critical for preventing clumps of undissolved powder.[4][5]

Dissolution: Gradually add the remaining volume of deionized water to the beaker while

continuously stirring.

Mixing: Continue to stir the solution for 10-15 minutes to ensure the dye is fully dissolved. A

magnetic stirrer can be used for this purpose.

Final Preparation: If any particulates remain, the solution can be filtered through a suitable

filter (e.g., nylon) to ensure clarity.[4]

Storage: Transfer the solution to a clearly labeled, airtight container (amber glass is

recommended to protect from light) and store in a cool, dark place.

Troubleshooting Guides
Problem: Poor Solubility or Undissolved Particles in Solution

This guide helps to diagnose and resolve issues related to dissolving Basic Red 13 powder.
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Start: Undissolved Particles Observed

Did you 'paste' the dye powder
 with a small amount of solvent first?

No

No

Yes

Yes

Action: Re-make the solution using the 'pasting' method.
 Add solvent to powder slowly to form a smooth slurry

 before adding the remaining solvent.

What solvent was used?

Solution should be clear.
 If issues persist, contact supplier

 regarding batch quality.

Water

Water

Organic Solvent

Other

Consider advanced techniques:
 - Use lukewarm water (30-35°C).

 - Use a urea-water solution to aid solubility.
 - Filter the final solution.

Issue: Basic Red 13 (C.I. 48015) has limited solubility
 in most organic solvents. Verify the dye's identity.

 Use deionized water for best results.

Click to download full resolution via product page

Caption: Troubleshooting decision tree for Basic Red 13 solubility issues.
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Problem: Solution is Fading or Unstable

Symptom: The pink or red color of the prepared solution diminishes over time.

Probable Cause 1: Photodegradation. Exposure to ambient or UV light is breaking down the

dye molecules.[7][8]

Solution: Store all solutions in amber bottles or in a dark environment like a cabinet or

refrigerator. Prepare solutions fresh before use for sensitive applications.

Probable Cause 2: Thermal Degradation. The solution has been exposed to high

temperatures. Basic Red 13 is stable at 120°C for dyeing, but prolonged heating or boiling

of the solution should be avoided.[1]

Solution: Store solutions in a cool place, such as at 4°C. Do not autoclave or boil the

solution unless specified by a particular protocol.

Probable Cause 3: Chemical Incompatibility. The dye is reacting with other components in

the solution (e.g., strong oxidizing or reducing agents).

Solution: Review all components in your formulation for potential incompatibilities. Test the

stability of the dye in your specific buffer or media system over time before conducting

large-scale experiments.

Visualized Experimental Workflow
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Preparation Phase

Dissolution Phase

Finalization & Storage

1. Don PPE
(Gloves, Goggles)

2. Weigh Powder

3. Prepare Solvent
(Lukewarm DI Water)

4. Create Paste
(Add small amount of solvent to powder)

5. Add Remaining Solvent

6. Mix Thoroughly
(10-15 min)

7. Filter (Optional)

8. Store in Labeled,
 Airtight, Dark Container

Click to download full resolution via product page

Caption: Standard workflow for dissolving Basic Red 13 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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